N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H16F3N3OS/c1-12-3-2-4-15(9-12)26-18(16-10-28-11-17(16)25-26)24-19(27)13-5-7-14(8-6-13)20(21,22)23/h2-9H,10-11H2,1H3,(H,24,27)
• InChI Key: OFVCAMYRYBHCCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C20H16F3N3OS
• Molecular Weight: 403.4 g/mol

Description

N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C20H16F3N3OS and its molecular weight is 403.42. The purity is usually 95%.
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Scientific Research Applications

Antihyperglycemic Agents

Research on similar compounds has identified potent antihyperglycemic agents, beneficial for managing diabetes. A study detailed the synthesis and structure-activity relationship of compounds leading to a significant reduction in plasma glucose levels in diabetic mice, suggesting the chemical's potential in diabetes treatment (Kees et al., 1996).

Antiviral Activities

Another study presented a new synthesis route for benzamide-based 5-aminopyrazoles and their derivatives, demonstrating significant antiviral activities against the H5N1 strain of the influenza virus, indicating potential applications in antiviral drug development (Hebishy et al., 2020).

Anti-Inflammatory and Anticancer Properties

Further research into celecoxib derivatives, which share a similar structural motif, revealed compounds with anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. This study underscores the compound's therapeutic potential across various medical conditions (Küçükgüzel et al., 2013).

Antimicrobial and Antibiofilm Properties

Compounds with structural similarities have also been evaluated for their antimicrobial activity, with some derivatives showing significant effects against biofilm-forming bacterial strains. These findings suggest potential applications in developing new antimicrobial agents with antibiofilm properties (Limban et al., 2011).

Organic Light-Emitting Diodes (OLEDs)

Research on pyrazoloquinoline derivatives, related to the chemical structure , indicates their utility as emitting materials in OLEDs. This application highlights the compound's potential in electronic and photonic devices, showing versatility beyond biomedical applications (Y. T. et al., 2001).